1-N,2-N-dimethyl-1-N-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine
Overview
Description
Scientific Research Applications
Catalysis and Organic Synthesis
A commercially available 1,2-diamine has been identified as an effective ligand for metal-catalyzed cross-couplings of unactivated alkyl electrophiles at room temperature. Notably, the use of Ni/trans-N,N'-dimethyl-1,2-cyclohexanediamine provides a novel method for achieving alkyl-alkyl Suzuki reactions of unactivated secondary alkyl halides with alkylboranes, a significant advancement considering earlier successes in Suzuki couplings of such electrophiles were limited to reactions with aryl- and vinylboron reagents at elevated temperatures (B. Saito & G. C. Fu, 2007).
Molecular Complexes and Stereochemistry
Research into the metal complexes of cyclohexane derivatives has been conducted, focusing on the preparation and properties of platinum(II) complexes containing methyl derivatives of cis-1,2-cyclohexanediamine. These studies reveal insights into the chelate ring conformations and stereochemistry attributable to the cyclohexane ring and chelate ring, which interchange between δ and λ conformations (R. Saito & Y. Kidani, 1986).
Crystal Packing Interactions
Investigations into the crystal packing of isomeric N1,N4-bis((pyridine-n-yl)methylene)-cyclohexane-1,4-diamines show the dominance of C–H⋯Npyridine interactions, leading to linear chains and 3D networks depending on the molecular structure. These findings are essential for understanding molecular assembly and interaction in solid-state chemistry (C. Lai, F. Mohr, & E. Tiekink, 2006).
Molecular Interactions in Atmospheric Chemistry
The study of molecular interactions between methyl-substituted N,N,N',N'-ethylenediamines and sulfuric acid using computational methods indicates that such diamines could be key species in the initial steps of new particle formation in the atmosphere. This research contributes significantly to our understanding of atmospheric chemistry and the formation of aerosols (J. Elm, C. Jen, T. Kurtén, & H. Vehkamäki, 2016).
Properties
IUPAC Name |
1-N,2-N-dimethyl-2-N-(1-methylpiperidin-4-yl)cyclohexane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H29N3/c1-15-13-6-4-5-7-14(13)17(3)12-8-10-16(2)11-9-12/h12-15H,4-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQXROZHTTFVFOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCCCC1N(C)C2CCN(CC2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H29N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-[(4-Bromo-2-chlorophenoxy)methyl]piperidine hydrochloride](/img/structure/B1527174.png)
